Cas no 1248673-89-3 (4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 1248673-89-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5273004
• Update Time: 2025-10-19

4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-furanyl)-
• 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H10N2O3/c1-2-8-7(11(14)15)6-12-10(13-8)9-4-3-5-16-9/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： SMOOSNPXTPJOOE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC=C(C(=O)O)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid

Professional Introduction to 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic Acid (CAS No. 1248673-89-3)

4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid, with the CAS number 1248673-89-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound has garnered attention due to its structural complexity and potential biological activities. The presence of both pyrimidine and furan moieties in its molecular framework makes it a versatile scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by a pyrimidine ring substituted at the 2-position with a furan group and at the 5-position with a carboxylic acid moiety, contributes to its unique chemical properties. The carboxylic acid group not only enhances solubility in polar solvents but also provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Among these efforts, compounds containing pyrimidine and furan moieties have shown promise due to their ability to interact with biological targets such as enzymes and receptors. The synthesis and characterization of 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid have been extensively studied in academic and industrial settings.

The synthesis of this compound typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Recent advancements in catalytic processes have further refined these synthetic routes, making them more efficient and environmentally friendly.

The biological activity of 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid has been explored in various preclinical studies. Its structural features suggest potential applications in the treatment of inflammatory diseases, cancer, and infectious disorders. Specifically, the pyrimidine ring is known to interact with nucleic acid bases, while the furan moiety can influence enzyme activity. These interactions make it a valuable candidate for drug discovery programs targeting specific disease pathways.

One of the most compelling aspects of this compound is its versatility in derivative synthesis. By modifying different functional groups within its structure, researchers can generate a library of compounds with tailored biological activities. For instance, esterification or amidation of the carboxylic acid group can lead to new derivatives with enhanced pharmacokinetic properties. Similarly, electronic modifications at the pyrimidine and furan rings can alter binding affinities to biological targets.

The pharmacokinetic profile of 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid is another area of active investigation. Studies have demonstrated that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing drug candidates for clinical translation. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict how structural changes will affect biological activity and drug-like properties.

In conclusion, 4-Ethyl-2-(furan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1248673-89-3) represents a promising scaffold for the development of novel pharmaceuticals. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.